Cas no 1248247-74-6 (methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate)
1248247-74-6 structure
Product Name:methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate
CAS No:1248247-74-6
MF:C8H10O3S
MW:186.228201389313
CID:6380798
PubChem ID:20334149
Update Time:2024-01-16
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate
- SCHEMBL11468486
- AKOS011496118
- 1248247-74-6
- EN300-1257268
-
- Inchi： 1S/C8H10O3S/c1-5-3-4-12-7(5)6(9)8(10)11-2/h3-4,6,9H,1-2H3
- InChI Key： XXCZUAJHKYLXKH-UHFFFAOYSA-N
- SMILES： S1C=CC(C)=C1C(C(=O)OC)O
Computed Properties
- Exact Mass: 186.03506535g/mol
- Monoisotopic Mass: 186.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.8Ų
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1257268-0.05g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 0.05g |
$1080.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-0.1g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 0.1g |
$1131.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-0.25g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 0.25g |
$1183.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-0.5g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 0.5g |
$1234.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-1.0g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 1g |
$1286.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-2.5g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 2.5g |
$2520.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-5.0g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 5g |
$3728.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-10.0g |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 10g |
$5528.0 | 2023-06-08 | ||
| Enamine | EN300-1257268-50mg |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 50mg |
$647.0 | 2023-10-02 | ||
| Enamine | EN300-1257268-100mg |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate |
1248247-74-6 | 100mg |
$678.0 | 2023-10-02 |
methyl 2-hydroxy-2-(3-methylthiophen-2-yl)acetate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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